4-(4-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine
Cat. No. B028563
Key on ui cas rn:
105512-88-7
M. Wt: 220.29 g/mol
InChI Key: WUTXFLYFZOMYSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08999983B2
Procedure details
A mixture of 2-bromo-1-(4-methoxyphenyl)propan-1-one (10.4 g, 36.1 mmol) and thiourea (2.76 g, 36.2 mmol) in 95% EtOH (70 mL) was heated at reflux for 60 min. The solution was concentrated and mixed with water (100 mL) and saturated aqueous Na2CO3 (5.0 mL). The resultant precipitate was filtered and recrystallized in toluene. The solids were filtered and dried under vacuum to give 4-(4-methoxyphenyl)-5-methylthiazol-2-amine (6.16 g) as yellow solids in 78% yield: 1H NMR (500 MHz, DMSO-d6) δ 8.90 (s, 2 H), 7.46-7.44 (m, 2 H), 7.09-7.07 (m, 2 H), 3.81 (s, 3 H), 2.47 (s, 3 H).
Yield
78%
Identifiers
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REACTION_CXSMILES
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Br[CH:2]([CH3:13])[C:3]([C:5]1[CH:10]=[CH:9][C:8]([O:11][CH3:12])=[CH:7][CH:6]=1)=O.[NH2:14][C:15]([NH2:17])=[S:16]>CCO>[CH3:12][O:11][C:8]1[CH:9]=[CH:10][C:5]([C:3]2[N:14]=[C:15]([NH2:17])[S:16][C:2]=2[CH3:13])=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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10.4 g
|
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Type
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reactant
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Smiles
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BrC(C(=O)C1=CC=C(C=C1)OC)C
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Name
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Quantity
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2.76 g
|
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Type
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reactant
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Smiles
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NC(=S)N
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Name
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Quantity
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70 mL
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Type
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solvent
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Smiles
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CCO
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 60 min
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Duration
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60 min
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The solution was concentrated
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ADDITION
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Type
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ADDITION
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Details
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mixed with water (100 mL) and saturated aqueous Na2CO3 (5.0 mL)
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FILTRATION
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Type
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FILTRATION
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|
Details
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The resultant precipitate was filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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recrystallized in toluene
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FILTRATION
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Type
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FILTRATION
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|
Details
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The solids were filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
|
dried under vacuum
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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COC1=CC=C(C=C1)C=1N=C(SC1C)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.16 g | |
| YIELD: PERCENTYIELD | 78% | |
| YIELD: CALCULATEDPERCENTYIELD | 77.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
